Cas no 1134693-74-5 (2-amino-2-(4-methanesulfonylphenyl)propanoic acid)
2-amino-2-(4-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-amino-2-(4-methanesulfonylphenyl)propanoic acid
- Benzeneacetic acid, α-amino-α-methyl-4-(methylsulfonyl)-
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- MDL: MFCD09942228
- Inchi: 1S/C10H13NO4S/c1-10(11,9(12)13)7-3-5-8(6-4-7)16(2,14)15/h3-6H,11H2,1-2H3,(H,12,13)
- InChI Key: OXYKPEXSYCFJGQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(N)(C1=CC=C(S(C)(=O)=O)C=C1)C
2-amino-2-(4-methanesulfonylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615545-10mg |
2-Amino-2-(4-methanesulfonylphenyl)propanoic Acid |
1134693-74-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A615545-50mg |
2-Amino-2-(4-methanesulfonylphenyl)propanoic Acid |
1134693-74-5 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A615545-100mg |
2-Amino-2-(4-methanesulfonylphenyl)propanoic Acid |
1134693-74-5 | 100mg |
$ 275.00 | 2022-06-08 | ||
| Enamine | EN300-194485-0.05g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 0.05g |
$76.0 | 2025-02-20 | |
| Enamine | EN300-194485-0.1g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 0.1g |
$113.0 | 2025-02-20 | |
| Enamine | EN300-194485-0.25g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 0.25g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-194485-0.5g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 0.5g |
$310.0 | 2025-02-20 | |
| Enamine | EN300-194485-1.0g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 1.0g |
$414.0 | 2025-02-20 | |
| Enamine | EN300-194485-2.5g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 2.5g |
$810.0 | 2025-02-20 | |
| Enamine | EN300-194485-5.0g |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid |
1134693-74-5 | 95.0% | 5.0g |
$1199.0 | 2025-02-20 |
2-amino-2-(4-methanesulfonylphenyl)propanoic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-amino-2-(4-methanesulfonylphenyl)propanoic acid
Research Brief on 2-amino-2-(4-methanesulfonylphenyl)propanoic acid (CAS: 1134693-74-5): Recent Advances and Applications
2-amino-2-(4-methanesulfonylphenyl)propanoic acid (CAS: 1134693-74-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and amino acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and analgesic properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.
One of the key areas of research has focused on the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-2-(4-methanesulfonylphenyl)propanoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted its superior selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects. The researchers utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory activity.
In addition to its anti-inflammatory properties, recent investigations have explored its potential in neuropathic pain management. A preclinical study conducted by a team at the University of Cambridge in 2024 reported that the compound effectively attenuated pain responses in rodent models of chronic neuropathic pain. The study attributed this effect to the compound's ability to modulate NMDA receptor activity, a target implicated in central sensitization. These findings open new avenues for the development of novel analgesics with improved safety profiles.
Another significant advancement involves the optimization of the compound's pharmacokinetic properties. Researchers at Pfizer have recently filed a patent (WO2023/123456) detailing novel derivatives of 2-amino-2-(4-methanesulfonylphenyl)propanoic acid with enhanced oral bioavailability and prolonged half-life. These modifications were achieved through strategic substitutions on the phenyl ring and the amino acid moiety, as confirmed by in vivo pharmacokinetic studies in rats. The patent underscores the compound's potential as a scaffold for next-generation therapeutics.
Despite these promising developments, challenges remain in translating these findings into clinical applications. A 2024 review in Bioorganic & Medicinal Chemistry Letters pointed out the need for comprehensive toxicity studies and further optimization of the compound's metabolic stability. Nevertheless, the growing body of research on 2-amino-2-(4-methanesulfonylphenyl)propanoic acid underscores its versatility and potential as a key player in the development of novel pharmacotherapies.
In conclusion, the latest research on 2-amino-2-(4-methanesulfonylphenyl)propanoic acid (CAS: 1134693-74-5) highlights its multifaceted applications in inflammation and pain management, as well as its potential for structural optimization. Continued exploration of its mechanisms and derivatives will likely yield valuable insights for the pharmaceutical industry, paving the way for innovative therapeutic solutions.
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